Cas no 100991-93-3 ((2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)

• Product Name: (2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
• CAS No: 100991-93-3
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 1067653
• PubChem ID: 11816101
• Update Time: 2025-04-20

(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
• (2R,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
• 100991-93-3
• (2R,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
• PS-2001
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4a)]-

• Inchi： 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5+;/m1./s1
• InChI Key： PZGVJCJRMKIVLJ-ZDQHTEEMSA-N
• SMILES： Cl.O[C@@H]1[C@@H](CN[C@@H]1CO)O

Computed Properties

• Exact Mass: 169.0505709g/mol
• Monoisotopic Mass: 169.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines